![molecular formula C12H18Cl2N6O2S B1679428 4-Amino-N-[2,6-bis(methylamino)-4-pyrimidinyl]benzenesulfonamide dihydrochloride CAS No. 1197333-95-1](/img/structure/B1679428.png)
4-Amino-N-[2,6-bis(methylamino)-4-pyrimidinyl]benzenesulfonamide dihydrochloride
Overview
Description
RO 04-6790 hydrochloride is a chemical compound developed by Hoffmann–La Roche. It is known for its role as a potent and selective antagonist for the serotonin receptor subtype 5-HT6. This compound has been widely used in scientific research, particularly in the fields of neuroscience and pharmacology, due to its ability to modulate cognitive functions and memory processes .
Scientific Research Applications
RO 04-6790 hydrochloride has several scientific research applications:
Neuroscience: It is used to study the role of 5-HT6 receptors in cognitive functions and memory processes.
Behavioral Studies: RO 04-6790 hydrochloride is used in animal models to study behaviors related to learning, memory, and addiction.
Safety and Hazards
Mechanism of Action
RO 04-6790 hydrochloride exerts its effects by selectively binding to and antagonizing the 5-HT6 serotonin receptor. This receptor is primarily found in the central nervous system and is involved in regulating neurotransmitter release, cognitive functions, and memory processes. By blocking the 5-HT6 receptor, RO 04-6790 hydrochloride inhibits the production of cyclic adenosine monophosphate (cAMP) in response to serotonin, thereby modulating neuronal signaling pathways .
Biochemical Analysis
Biochemical Properties
Ro 04-6790 dihydrochloride interacts with the 5-HT6 serotonin receptor subtype . It has been found to inhibit 5-HT-induced cAMP production in HeLa cells expressing human 5-HT6
Cellular Effects
The cellular effects of Ro 04-6790 dihydrochloride are primarily related to its antagonistic action on the 5-HT6 serotonin receptor It influences cell function by modulating serotonin signaling pathways
Molecular Mechanism
Ro 04-6790 dihydrochloride exerts its effects at the molecular level through its antagonistic action on the 5-HT6 serotonin receptor . It inhibits 5-HT-induced cAMP production, indicating a potential mechanism of action involving the inhibition of intracellular signaling pathways
Dosage Effects in Animal Models
In animal models, Ro 04-6790 dihydrochloride has been shown to have nootropic effects and reduces the amnesia produced by memory-impairing drugs
Preparation Methods
The synthesis of RO 04-6790 hydrochloride involves several steps. The starting material is 4-amino-N-[2,6-bis(methylamino)-4-pyrimidinyl]-benzenesulfonamide. The compound is synthesized through a series of reactions, including sulfonation, amination, and methylation. The final product is obtained as a dihydrochloride hydrate, which ensures its stability and solubility .
Industrial production methods for RO 04-6790 hydrochloride are not widely documented, but the synthesis typically involves standard organic synthesis techniques under controlled conditions to ensure high purity and yield.
Chemical Reactions Analysis
RO 04-6790 hydrochloride undergoes various chemical reactions, including:
Oxidation: The compound can be oxidized under specific conditions, leading to the formation of sulfoxides or sulfones.
Reduction: Reduction reactions can convert the sulfonamide group to a corresponding amine.
Substitution: The aromatic ring in RO 04-6790 hydrochloride can undergo electrophilic substitution reactions, such as nitration or halogenation.
Common reagents used in these reactions include oxidizing agents like hydrogen peroxide, reducing agents like lithium aluminum hydride, and electrophiles like nitric acid or halogens. The major products formed from these reactions depend on the specific conditions and reagents used .
Comparison with Similar Compounds
RO 04-6790 hydrochloride is unique due to its high selectivity and potency for the 5-HT6 receptor. Similar compounds include:
SB-742457: Another 5-HT6 receptor antagonist with similar cognitive-enhancing effects.
Ro 63-0563: A compound with similar selectivity and potency for the 5-HT6 receptor.
These compounds share similar mechanisms of action but may differ in their pharmacokinetic properties and specific applications in research.
properties
IUPAC Name |
4-amino-N-[2,6-bis(methylamino)pyrimidin-4-yl]benzenesulfonamide;dihydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H16N6O2S.2ClH/c1-14-10-7-11(17-12(15-2)16-10)18-21(19,20)9-5-3-8(13)4-6-9;;/h3-7H,13H2,1-2H3,(H3,14,15,16,17,18);2*1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QOAXXMSJHQHSFV-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CNC1=CC(=NC(=N1)NC)NS(=O)(=O)C2=CC=C(C=C2)N.Cl.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H18Cl2N6O2S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID401017563 |
Source
|
| Record name | 4-Amino-N-[2,6-bis(methylamino)-4-pyrimidinyl]benzenesulfonamide dihydrochloride | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID401017563 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
381.3 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1197333-95-1 |
Source
|
| Record name | 4-Amino-N-[2,6-bis(methylamino)-4-pyrimidinyl]benzenesulfonamide dihydrochloride | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID401017563 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | Ro-04-6790 dihydrochloride | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/62FNF49JN8 | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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